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Compound of Interest

Compound Name: Progesterone 3-biotin

Cat. No.: B1163568 Get Quote

The proper disposal of Progesterone 3-biotin, a biotinylated derivative of progesterone used

in research, is critical to ensure laboratory safety and environmental protection. Due to its

hormonal activity and potential hazards, this compound must be managed as hazardous

chemical waste. Adherence to institutional and regulatory guidelines is paramount.

Hazard Profile and Safety Precautions
Progesterone, the parent compound of Progesterone 3-biotin, is classified with significant

health risks. While a specific Safety Data Sheet (SDS) for Progesterone 3-biotin is not readily

available, the hazard profile of progesterone provides a strong basis for its handling and

disposal protocols. Researchers must wear appropriate personal protective equipment (PPE),

including gloves, lab coats, and eye protection, when handling the compound.[1][2] Work

should be conducted in a well-ventilated area or under a chemical fume hood to avoid

inhalation of dusts.[2]

Hazard Classification Description Source

Carcinogenicity
May cause cancer.[1]

Suspected of causing cancer.
[1]

Reproductive Toxicity

May damage fertility or the

unborn child. May cause harm

to breast-fed children.[1]

[1]
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Step-by-Step Disposal Protocol
The disposal of Progesterone 3-biotin must comply with local, regional, and national

regulations for hazardous waste.[1][2] Do not dispose of this chemical down the drain or in

regular household garbage.[1]

Segregation of Waste:

All solid waste contaminated with Progesterone 3-biotin, including unused product,

contaminated lab supplies (e.g., pipette tips, gloves, weighing paper), and empty

containers, must be collected separately from other laboratory waste.

Liquid waste containing Progesterone 3-biotin should be collected in a designated, leak-

proof, and clearly labeled waste container.

Waste Container Labeling:

Use a chemically resistant container for waste collection.

The container must be clearly labeled with "Hazardous Waste," the chemical name

"Progesterone 3-biotin," and any other identifiers required by your institution's

Environmental Health and Safety (EHS) department.

Storage of Waste:

Store the sealed waste container in a designated, secure area away from incompatible

materials. The storage area should be cool, dry, and well-ventilated.

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.[2][3]

Provide them with accurate information about the waste composition.

Decontamination of Work Area:
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After handling and preparing the waste for disposal, thoroughly decontaminate all surfaces

and equipment that may have come into contact with Progesterone 3-biotin.[4] Use an

appropriate solvent (e.g., ethanol) followed by a cleaning agent.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Progesterone 3-biotin.
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Progesterone 3-biotin Disposal Workflow

Progesterone 3-biotin Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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